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Compound of Interest

Compound Name: Muskone

Cat. No.: B1676871 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper handling and disposal of Muskone (CAS 541-91-3), a synthetic macrocyclic ketone

widely used in the fragrance industry. Adherence to these procedures is critical for ensuring

laboratory safety and environmental protection.

Immediate Safety Precautions and Spill
Management
While Muskone is not classified as a hazardous substance for transportation, proper laboratory

safety protocols should always be followed.[1][2] In the event of a spill, containment and

immediate cleanup are crucial to prevent environmental contamination.

Spill Management Steps:

Ventilate the area: Ensure adequate ventilation to minimize inhalation of any vapors.

Wear Personal Protective Equipment (PPE): This includes safety glasses, chemical-resistant

gloves, and appropriate lab clothing. For larger spills, a respirator may be necessary.[1]

Contain the spill: Use inert absorbent materials such as sand, vermiculite, or earth to contain

the spill. Do not use combustible materials.[1]

Collect the absorbed material: Carefully collect the absorbed Muskone into a suitable,

sealable container for disposal.
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Clean the area: Thoroughly clean the spill area with soap and water.

Properly dispose of contaminated materials: All contaminated materials, including absorbent

materials and cleaning supplies, must be disposed of as chemical waste according to local,

state, and federal regulations.

Muskone: Key Data for Safe Handling
The following table summarizes key quantitative data for Muskone to inform safe handling and

disposal procedures.

Property Value

CAS Number 541-91-3[3]

Molecular Formula C16H30O

Molecular Weight 238.41 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point 328 °C

Melting Point -15 °C

Density 0.9221 g/cm³

Solubility
Very slightly soluble in water; miscible with

alcohol

Step-by-Step Disposal Protocol
The disposal of Muskone must be conducted in accordance with all applicable local, state, and

federal environmental regulations. Although not always classified as hazardous waste, it is

prudent to handle it as such to ensure environmental protection.

Waste Collection:

Collect all Muskone waste, including unused product and contaminated materials from

spills, in a designated, properly labeled, and sealed container.
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The container should be made of a material compatible with Muskone.

Label the container clearly as "Muskone Waste" and include any other information

required by your institution's waste management program.

Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.

Keep the container tightly closed to prevent leaks or spills.

Disposal:

Do not dispose of Muskone down the drain or in regular trash.

Arrange for the collection and disposal of the Muskone waste through a licensed chemical

waste disposal company.

Provide the disposal company with all necessary information about the waste, including its

composition and any potential hazards.

Retain all documentation related to the disposal for your records.

Experimental Protocol: Decontamination of
Glassware
This protocol outlines a standard procedure for decontaminating laboratory glassware that has

come into contact with Muskone.

Initial Rinse:

Wearing appropriate PPE, rinse the glassware three times with a suitable organic solvent

in which Muskone is soluble, such as ethanol or acetone.

Collect the solvent rinsate in a designated hazardous waste container.

Washing:
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Wash the rinsed glassware with a laboratory-grade detergent and warm water.

Use a brush to scrub all surfaces of the glassware thoroughly.

Final Rinse:

Rinse the glassware multiple times with tap water, followed by a final rinse with deionized

water.

Drying:

Allow the glassware to air dry completely or place it in a drying oven.

Muskone Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Muskone.
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Caption: Logical workflow for the proper disposal of Muskone.

It is imperative to distinguish Muskone (3-Methylcyclopentadecanone, CAS 541-91-3) from

Musk Ketone (CAS 81-14-1), as they are distinct chemical compounds with different safety and

disposal considerations. This guide pertains specifically to Muskone. Always consult your

institution's safety officer and local regulations for specific guidance on chemical waste

disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1676871?utm_src=pdf-custom-synthesis
https://www.johndwalsh.com/wp-content/uploads/2018/03/Muscone-4599-MSDS-New.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ67481&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://en.wikipedia.org/wiki/Muscone
https://www.benchchem.com/product/b1676871#muskone-proper-disposal-procedures
https://www.benchchem.com/product/b1676871#muskone-proper-disposal-procedures
https://www.benchchem.com/product/b1676871#muskone-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1676871?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

